Cas no 62122-45-6 (1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-2-(hydroxymethyl)-)
62122-45-6 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-2-(hydroxymethyl)-
CAS No:62122-45-6
MF:C9H3Br4NO3
MW:492.741019487381
CID:457271
PubChem ID:21711002
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-2-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-2-(hydroxymethyl)-
- 4,5,6,7-tetrabromo-2-(hydroxymethyl)isoindole-1,3-dione
- SCHEMBL7562782
- 4,5,6,7-Tetrabromo-2-(hydroxymethyl)-1H-isoindole-1,3(2H)-dione
- N-methyloltetrabromophthalimide
- 62122-45-6
- DTXSID90617227
- ZYFIPFJUVIOKDI-UHFFFAOYSA-N
-
- Inchi: 1S/C9H3Br4NO3/c10-4-2-3(5(11)7(13)6(4)12)9(17)14(1-15)8(2)16/h15H,1H2
- InChI Key: ZYFIPFJUVIOKDI-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=C(C2C(N(CO)C(C=21)=O)=O)Br)Br)Br
Computed Properties
- Exact Mass: 488.68449
- Monoisotopic Mass: 488.68464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61
1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-2-(hydroxymethyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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